Bicyclogermacrane and isolepidozane sesquiterpenoids

Bicyclogermacrane and isolepidozane sesquiterpenoids are complex natural products isolated from various plants, particularly in the genus Euphorbia. Bicyclogermacrane exhibits a unique bicyclic structure that contributes to its distinctive biological activities, often displaying cytotoxicity against certain cancer cell lines. Isolepidozane, on the other hand, is characterized by its sesquiterpenoid backbone and has been shown to possess anti-inflammatory properties. These compounds are of significant interest in medicinal chemistry due to their structural complexity and potential therapeutic applications. Further research is ongoing to explore their pharmacological profiles and develop them into effective drug candidates.

Chemical Name	CAS	MF
(+)-cis-3beta-acetoxybicyclogermacra-1(10)(E),4(E)-diene	1158580-20-1	C₁₇H₂₆O₂
(+)-isobicyclogermacrenal	115406-47-8	C₁₅H₂₂O
(-)-Isobicyclogermacrenal	74033-93-5	C₁₅H₂₂O
Bicyclo[8.1.0]undeca-4,8-dien-2-ol, 4,8,11,11-tetramethyl-, (1R,2S,4E,8E,10S)-	78796-03-9	C₁₅H₂₄O
Volvalerenal E	1247014-33-0	C₁₇H₂₄O₃
4(15),9-Bicyclogermacradiene-1,5-diol	353453-03-9	C₁₅H₂₄O₂
1(10),4(15)-Bicyclogermacradiene-2,3,5-triol; (1(10)E,2α,3α,5β)-form, 2-(3-(4-Hydroxy-3-methoxyphenyl)propanoyl), 3-Ac	186184-22-5	C₂₇H₃₆O₇
1(10),4-Bicyclogermacradien-15-oic acid; (1(10)E,4E)-form	310396-79-3	C₁₅H₂₂O₂
1(10),4-Bicyclogermacradien-9-one; (1(10)E,4E,6α,7α)-form	1947384-97-5	C₁₅H₂₂O
1-Hydroxy-4,10(14)-bicyclogermacradien-15-oic acid; (1α,4E)-form	1247014-36-3	C₁₅H₂₂O₃

Related Literature

1. Structural and dynamic properties of 1-butyl-3-methylimidazolium bis(trifluoromethanesulfonyl)imide/mica and graphite interfaces revealed by molecular dynamics simulation†

Yasuyuki Yokota,Hiroo Miyamoto,Akihito Imanishi,Kouji Inagaki,Ken-ichi Fukui Phys. Chem. Chem. Phys., 2018,20, 6668-6676
2. Water-based synthesis and sensing application of polyallylamine functionalized platinum nanodendrite assemblies†

Xiaoyu Qiu,Gengtao Fu,Yue Zhao,Yawen Tang,Yu Chen,Tianhong Lu J. Mater. Chem. A, 2013,1, 14874-14878
3. Volatilisation of substituted ferrocene compounds of different sizes from room temperature ionic liquids: a kinetic and mechanistic study†

Chaopeng Fu,Leigh Aldous,Edmund J. F. Dickinson,Richard G. Compton New J. Chem., 2012,36, 774-780
4. Study of oxygen tension variation within live tumor spheroids using microfluidic devices and multi-photon laser scanning microscopy†

Chien-Chung Peng,Chiung Wen Kuo,Di-Yen Chueh,Hsiao-Mei Wu,Yuan-Hsuan Liu,Peilin Chen RSC Adv., 2018,8, 30320-30329
5. Triarylmethanolation as a versatile strategy for the conversion of PAHs into amorphization-induced emission luminogens for extremely sensitive explosive detection and fabrication of artificial light-harvesting systems†‡

Ya-Nan Jing Mater. Chem. Front., 2020,4, 2435-2442

Recommended suppliers

Xiamen PinR Bio-tech Co., Ltd.

Factory Trade Brand reagents

Company nature: Private enterprises
Handan Zechi Trading Co., Ltd

Factory Trade Brand reagents

Company nature: Private enterprises
Enjia Trading Co., Ltd

Factory Trade Brand reagents

Company nature: Private enterprises
Nanjing jingzhu bio-technology Co., Ltd.

Factory Trade Brand reagents

Company nature: Private enterprises
Shanghai Jinhuan Chemical CO., LTD.

Factory Trade Brand reagents

Company nature: Private enterprises